molecular formula C20H24BrN3O2 B2885799 (3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide CAS No. 1321801-83-5

(3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide

Cat. No.: B2885799
CAS No.: 1321801-83-5
M. Wt: 418.335
InChI Key: WTNMSGJVONIXTK-FOKLQQMPSA-N
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Description

(3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C20H24BrN3O2 and its molecular weight is 418.335. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antibacterial Applications

Adamantane derivatives have been explored for their potential in antitumor and antibacterial applications. Studies demonstrate the synthesis of various adamantane-1-carboxamide derivatives and their evaluations in biological contexts. For example, compounds with the adamantane moiety have shown promising antitumor activity against leukemia cell lines and broad-spectrum antibacterial candidates displaying potent activity with minimal inhibitory concentration values around 0.5–2.0 μg/mL. These findings suggest the potential utility of adamantane derivatives in developing new therapeutic agents with antitumor and antibacterial properties (M. Stevens et al., 1984), (L. H. Al-Wahaibi et al., 2020).

Synthesis and Structural Insights

The synthesis of novel adamantane derivatives, such as carbohydrazides and oxadiazoles, has been extensively studied. These studies provide insights into the chemical properties and structural characteristics of adamantane-based compounds, contributing to the development of new materials and molecules with specific functionalities. Research in this area focuses on the chemical synthesis, characterization, and potential applications of these derivatives in various fields, including materials science and pharmaceuticals (Marina Soselia et al., 2020), (E. V. Shishkin et al., 2020).

Advanced Material Applications

Adamantane and its derivatives have found applications in the development of advanced materials, such as polymers and supramolecular structures. Their unique properties, such as high thermal stability and resistance to chemical attacks, make them suitable for creating new materials with enhanced performance. For instance, adamantane-type cardo polyamides exhibit remarkable solubility and mechanical strength, making them candidates for high-performance polymers (D. Liaw et al., 1999).

Properties

IUPAC Name

N-[2-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24BrN3O2/c21-17-3-1-13(2-4-17)11-23-24-18(25)12-22-19(26)20-8-14-5-15(9-20)7-16(6-14)10-20/h1-4,11,14-16H,5-10,12H2,(H,22,26)(H,24,25)/b23-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTNMSGJVONIXTK-FOKLQQMPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)C(=O)NCC(=O)NN=CC4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C2CC3CC1CC(C2)(C3)C(=O)NCC(=O)N/N=C/C4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24BrN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.